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Introduction

HO-3867 is a synthetic curcumin analog that has demonstrated significant anti-cancer

properties, primarily through the selective inhibition of Signal Transducer and Activator of

Transcription 3 (STAT3).[1][2] STAT3 is a key signaling protein often constitutively activated in a

wide range of human cancers, promoting cell proliferation, survival, and angiogenesis while

suppressing anti-tumor immunity. HO-3867 has been shown to inhibit STAT3 phosphorylation,

DNA binding, and transcriptional activity, leading to apoptosis in cancer cells with minimal

toxicity to noncancerous cells.[1][3] Furthermore, emerging evidence suggests that HO-3867
can also reactivate mutant p53, expanding its therapeutic potential.[4][5]

This document provides a comprehensive protocol for the in vivo administration of HO-3867 in

mouse models, based on established preclinical studies. It includes detailed methodologies for

drug preparation and administration, as well as a summary of reported dosages and their

observed effects.

Quantitative Data Summary
The following tables summarize the quantitative data from various in vivo studies involving the

administration of HO-3867 in mice.
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Table 1: HO-3867 Dosage and Administration in Mouse Xenograft Models
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Table 2: Effects of HO-3867 on Tumor Growth and Body Weight
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Treatment Group
Tumor Weight (g,
mean ± SEM)

Body Weight
Change

Reference

Control (untreated) 1.115 ± 0.07 No significant change [1]

HO-3867 (50 ppm in

feed)
0.65 ± 0.02 No significant change [1]

HO-3867 (100 ppm in

feed)
0.214 ± 0.02 No significant change [1]

Experimental Protocols
1. Preparation of HO-3867 for Oral Administration (in Feed)

This protocol is adapted from studies where HO-3867 was administered as a dietary

supplement.[1]

Materials:

HO-3867 powder

Standard powdered mouse feed

Precision balance

Spatula

Blender or mixer

Procedure:

Calculate the total amount of medicated feed required for the study duration and the

number of mice.

Weigh the required amount of HO-3867 powder to achieve the desired concentration (e.g.,

50 ppm or 100 ppm). For example, to prepare 1 kg of 100 ppm feed, mix 100 mg of HO-
3867 with 999.9 g of powdered feed.
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In a well-ventilated area, thoroughly mix the HO-3867 powder with a small portion of the

powdered feed.

Gradually add the remaining feed to the mixture and continue to blend until a homogenous

mixture is achieved. Using a mechanical blender is recommended for uniform distribution.

Store the medicated feed in airtight containers, protected from light, at 4°C.

2. Preparation of HO-3867 for Injection

This formulation is recommended for parenteral administration.[2]

Materials:

HO-3867 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile distilled water (ddH₂O)

Sterile tubes and syringes

Procedure:

Prepare a stock solution of HO-3867 in DMSO (e.g., 13 mg/mL). Ensure the powder is

completely dissolved.

To prepare the final injection solution, combine the following in a sterile tube in the

specified order, ensuring the solution is clear after each addition:

5% DMSO (from the stock solution)

40% PEG300

5% Tween 80
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50% sterile ddH₂O

For example, to prepare 1 mL of the injection solution, mix 50 µL of the HO-3867 stock in

DMSO, 400 µL of PEG300, 50 µL of Tween 80, and 500 µL of sterile ddH₂O.

The final solution should be a clear solution. Use the mixed solution immediately for

optimal results.
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Caption: Mechanism of action of HO-3867 in cancer cells.

Experimental Workflow for In Vivo Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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